Cas no 118672-71-2 (7-chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde)

• Product Name: 7-chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• CAS No: 118672-71-2
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 2125708
• PubChem ID: 14146168
• Update Time: 2025-08-05

7-chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• DTXSID801183045
• EN300-7541909
• DTXCID701614386
• 849-204-9
• SCHEMBL15970333
• DB-333681
• 7-Chloro-1,2-dihydro-1-methyl-2-oxo-3-quinolinecarboxaldehyde
• Z1509550562
• 118672-71-2
• 3-Quinolinecarboxaldehyde, 7-chloro-1,2-dihydro-1-methyl-2-oxo-
• 7-chloro-1-methyl-2-oxoquinoline-3-carbaldehyde

• Inchi： 1S/C11H8ClNO2/c1-13-10-5-9(12)3-2-7(10)4-8(6-14)11(13)15/h2-6H,1H3
• InChI Key： CZBBHBZJQMHYEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C=O)C(N(C)C=2C=1)=O

Computed Properties

• Exact Mass: 221.0243562Da
• Monoisotopic Mass: 221.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Additional information on 7-chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

7-Chloro-1-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde: A Comprehensive Overview

7-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS No. 118672-71-2) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the quinoline derivative family, which has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. The molecule's unique combination of functional groups—namely the chloro group at position 7, the methyl group at position 1, and the aldehyde group at position 3—contributes to its versatile reactivity and potential for further chemical modifications.

The synthesis of 7-chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, a study published in *Organic Process Research & Development* highlighted a novel approach utilizing microwave-assisted synthesis to accelerate the formation of this compound. This method not only reduces reaction time but also minimizes the use of hazardous solvents, aligning with green chemistry principles.

One of the most promising applications of 7-chloro derivatives lies in their potential as intermediates in drug discovery. The quinoline backbone is well-known for its pharmacological activity, particularly in anti-inflammatory and anticancer therapies. A research team from the University of California recently investigated the anti-proliferative effects of this compound on various cancer cell lines. Their findings, published in *Journal of Medicinal Chemistry*, demonstrated significant activity against breast and lung cancer cells, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, 7-chloro compounds have also found utility in agrochemicals. A study conducted by researchers at Syngenta explored the use of this compound as a precursor for fungicides. The results indicated that derivatives of 7-chloro quinoline aldehydes exhibit strong inhibitory effects against fungal pathogens, making them valuable candidates for crop protection products.

The structural versatility of 7-chloro compounds also extends to materials science. Recent research has focused on their use as building blocks for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). A team from Kyoto University reported the successful synthesis of a MOF incorporating this compound, which exhibited exceptional gas adsorption properties. This discovery opens new avenues for applications in gas storage and separation technologies.

From an analytical standpoint, the characterization of CAS No. 118672-71-2 has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements ensure that researchers can accurately study its properties and behavior under various conditions.

In conclusion, 7-chloro compounds like CAS No. 118672-71-2 represent a fascinating class of organic molecules with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, solidifying its importance in both academic and industrial settings.